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Compound of Interest

Compound Name: 3,4'-Dimethylbiphenyl

Cat. No.: B1265720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4'-Dimethylbiphenyl, a biphenyl

derivative with applications in chemical synthesis and potential relevance in drug discovery.

This document collates its chemical and physical properties, outlines a general synthesis

methodology, and discusses its known applications.

Core Data and Properties
3,4'-Dimethylbiphenyl is an aromatic hydrocarbon with the chemical formula C₁₄H₁₄.[1][2][3]

[4] Its core properties are summarized in the table below.
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Property Value Source

CAS Number 4433-11-8 [1][2][3]

Molecular Formula C₁₄H₁₄ [1][2][3][4]

Molecular Weight 182.26 g/mol [1][2][3][4]

IUPAC Name 1,2-dimethyl-4-phenylbenzene [3]

Synonyms
3,4-Dimethyl-1,1'-biphenyl,

1,2-dimethyl-4-phenylbenzene
[2][3]

Estimated Boiling Point 296 °C [2]

Estimated Vapor Pressure
0.0016 hPa @ 20°C; 0.0027

hPa @ 25°C
[2]

XLogP3-AA 4.3 [2][3]

Water Solubility 0.03 g/L [2]

Ethanol Solubility 61.61 g/L [2]

Methanol Solubility 37.67 g/L [2]

Storage Temperature -20°C [1]

Synthesis and Production
A general method for the production of 3,4'- and 4,4'-dimethyl-substituted biphenyl compounds

involves a two-step process starting from toluene.[5] The first step is a hydroalkylation reaction,

followed by a dehydrogenation step.

Experimental Protocol: General Synthesis of Dimethyl-Substituted Biphenyls

Hydroalkylation: A feed containing toluene is brought into contact with hydrogen in the

presence of a hydroalkylation catalyst. This reaction produces (methylcyclohexyl)toluenes.[5]

Dehydrogenation: At least a portion of the product from the hydroalkylation step is then

dehydrogenated using a dehydrogenation catalyst. This step results in a mixture of dimethyl-

substituted biphenyl isomers, including 3,4'-dimethylbiphenyl.[5]
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Separation: The resulting mixture of isomers can then be separated to isolate the desired

3,4'-dimethylbiphenyl.[5]

Below is a diagram illustrating this general synthesis workflow.
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Dehydrogenation Catalyst
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Click to download full resolution via product page

Caption: General synthesis workflow for 3,4'-Dimethylbiphenyl.

Applications and Biological Relevance
3,4'-Dimethylbiphenyl serves as a key intermediate in the synthesis of various commercially

valuable products.[1][5]

Polymers and Plasticizers: It is utilized in the production of polyesters and plasticizers. The

dimethylbiphenyl core can be oxidized to form the corresponding dicarboxylic acids, which
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are then used as monomers in polymerization reactions.[5]

Drug Development: As a biphenyl derivative, 3,4'-Dimethylbiphenyl is used in biochemical

experiments and as a starting material in the synthesis of more complex molecules for drug

discovery.[6] Biphenyl derivatives, as a class, are known to exhibit a wide range of biological

activities, including antimicrobial, anti-inflammatory, and anticancer properties.[7] While

specific biological activities of 3,4'-Dimethylbiphenyl are not extensively documented in the

reviewed literature, its structural motif is present in various biologically active compounds.

No specific signaling pathways involving 3,4'-Dimethylbiphenyl have been detailed in the

available scientific literature.

Safety and Handling
Specific safety and toxicity data for 3,4'-Dimethylbiphenyl are not readily available. However,

for related compounds such as Dimethyl biphenyl-4,4'-dicarboxylate, hazards include skin and

eye irritation.[8] For 3,4-Dimethylphenol, a related dimethylated aromatic compound, hazards

include severe irritation or burns to the eyes and skin, and irritation of the respiratory system.[9]

[10] It is recommended to handle 3,4'-Dimethylbiphenyl with appropriate personal protective

equipment, including gloves and safety glasses, in a well-ventilated area.

Disclaimer: This document is intended for informational purposes for a technical audience. All

laboratory work should be conducted with appropriate safety precautions and after consulting a

comprehensive Safety Data Sheet (SDS) for the specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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